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Introduction
1,4-Diphenoxybenzene (DPB) is a key aromatic building block in the synthesis of high-

performance polyaryletherketone (PAEK) polymers, most notably Polyether ether ketone

(PEEK) and Polyetherketoneketone (PEKK).[1] These advanced thermoplastics are integral to

the aerospace industry due to their exceptional combination of properties, including high-

temperature resistance, outstanding mechanical strength, chemical inertness, and lightweight

nature. While 1,4-diphenoxybenzene itself has been noted for its thermal stability, suggesting

potential as a high-temperature heat transfer fluid or lubricant, its primary and well-documented

application in aerospace is as a precursor to these structural polymers.[2] This document

outlines the application of 1,4-diphenoxybenzene-derived polymers in aerospace, provides

detailed experimental protocols for their synthesis, and presents key performance data.

Application Notes
The derivatives of 1,4-diphenoxybenzene, PEEK and PEKK, are utilized in a wide array of

aerospace applications, replacing traditional metallic components to reduce weight and

improve fuel efficiency.[3] Their inherent flame retardancy and low smoke and toxic gas

emissions are critical for interior aircraft components.[3]
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Polyether Ether Ketone (PEEK)

PEEK is a semi-crystalline thermoplastic renowned for its excellent mechanical and chemical

resistance properties that are retained at high temperatures.[4] Unfilled PEEK can be used

continuously at temperatures up to 250°C (480°F).[5] Its applications in the aerospace sector

are extensive and include:

Structural Components: Brackets, clips, and other load-bearing structures where weight

reduction of up to 70% compared to aluminum can be achieved without compromising

strength.

Interior Components: Panels, seats, and cable insulation, benefiting from PEEK's V-0

flammability rating and low smoke emission.[3]

Engine Components: Compressor blades, valve parts, and seals, where high-temperature

and chemical resistance are paramount.

Electrical Systems: Connectors and insulators, leveraging its excellent dielectric properties.

Polyetherketoneketone (PEKK)

PEKK, another semi-crystalline thermoplastic from the PAEK family, offers a unique balance of

properties that make it highly suitable for demanding aerospace applications.[6] It is known for

its high thermal stability, with a melting point ranging from 300°C to 360°C depending on the

grade, as well as excellent chemical and abrasion resistance.[7] PEKK's slower crystallization

rate compared to PEEK allows for more tunable processing conditions, making it particularly

well-suited for additive manufacturing (3D printing) of complex aerospace components.[8] Key

aerospace applications for PEKK include:

Aircraft and Spacecraft Components: Structural parts, insulation, and components requiring

high strength and resistance to extreme environments.[6][7]

Additive Manufacturing: Production of complex geometries for prototypes and functional

parts with high accuracy.

Carbon Fiber Composites: Used as a matrix material for carbon fiber reinforced composites,

offering enhanced stiffness and strength for primary and secondary aircraft structures.
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Carbon Fiber Reinforced PEEK and PEKK

The reinforcement of PEEK and PEKK with carbon fibers further enhances their mechanical

properties, making them competitive with metals in high-stress applications. Carbon fiber

reinforced PEEK (CF/PEEK) and PEKK (CF/PEKK) exhibit increased tensile strength, stiffness,

and creep resistance.[9] For instance, CF/PEKK composites are increasingly used in aircraft

engine components and aerospace structures due to their exceptional high-temperature

resistance and impact toughness.[8]

Data Presentation
The following tables summarize the key quantitative data for various grades of PEEK and

PEKK relevant to aerospace applications.

Table 1: Mechanical Properties of PEEK and PEKK Grades
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Property
Unfilled
PEEK

30% Glass-
Filled PEEK

30%
Carbon-
Filled PEEK

Unfilled
PEKK

Carbon
Fiber PEKK

Tensile

Strength

(MPa)

90 - 116 158 212 - 226 90 115

Tensile

Modulus

(GPa)

3.6 - 4.2 10 14 - 20 3.0 8.0

Flexural

Strength

(MPa)

170 - 175 230 300 - 335 150 160

Flexural

Modulus

(GPa)

4.1 - 4.2 9.7 13 - 18 3.0 7.5

Compressive

Strength

(MPa)

118 - 140 210 250 - -

Izod Impact

Strength,

Notched

(J/m)

80 - 85 90 80 54 45

Density

(g/cm³)
1.31 - 1.32 1.51 1.40 - 1.44 1.27 1.35

Table 2: Thermal Properties of PEEK and PEKK Grades
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Property
Unfilled
PEEK

30% Glass-
Filled PEEK

30%
Carbon-
Filled PEEK

Unfilled
PEKK

Carbon
Fiber PEKK

Melting Point

(°C)
343 343 343 305 - 360 305 - 360

Glass

Transition

Temperature

(°C)

143 143 143 160 162

Heat

Deflection

Temperature

@ 1.8 MPa

(°C)

152 - 160 315 315 165 280

Continuous

Service

Temperature

(°C)

250 250 250 255 260

Coefficient of

Thermal

Expansion

(10⁻⁵ /°C)

4.7 - 5.0 2.2 1.5 - 2.0 4.5 2.0

Thermal

Conductivity

(W/m·K)

0.25 0.36 0.43 - 0.92 0.25 0.50

Experimental Protocols
The synthesis of PEEK and PEKK polymers derived from 1,4-diphenoxybenzene precursors

can be achieved through two primary routes: nucleophilic aromatic substitution and

electrophilic Friedel-Crafts acylation.
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Protocol 1: Synthesis of PEEK via Nucleophilic Aromatic
Substitution
This protocol describes the synthesis of PEEK from 4,4'-difluorobenzophenone and

hydroquinone, a common industrial method.[10][11][12]

Materials:

4,4'-difluorobenzophenone

Hydroquinone

Anhydrous potassium carbonate (K₂CO₃)

Diphenyl sulfone (solvent)

Toluene (azeotroping agent)

Acetone

Deionized water

Methanol

Procedure:

To a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark

trap, add 4,4'-difluorobenzophenone, hydroquinone, anhydrous potassium carbonate, and

diphenyl sulfone.

Add toluene to the mixture to facilitate the azeotropic removal of water.

Under a nitrogen atmosphere, heat the mixture to 180-200°C with vigorous stirring for 2-3

hours to remove water via the Dean-Stark trap.

After the removal of water, gradually increase the temperature to 280-320°C to initiate

polymerization.
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Maintain the reaction at this temperature for 3-5 hours. The viscosity of the mixture will

increase as the polymer forms.

Cool the reaction mixture to approximately 150°C and pour it into a large volume of a non-

solvent like acetone or methanol to precipitate the PEEK polymer.

Break up the solid polymer and wash it sequentially with hot acetone, deionized water, and

methanol to remove the solvent and inorganic salts.[11]

Dry the purified PEEK polymer in a vacuum oven at 120-150°C for 12-24 hours.

Protocol 2: Synthesis of PEKK via Electrophilic Friedel-
Crafts Acylation
This protocol outlines the synthesis of PEKK from diphenyl ether (a derivative of 1,4-
diphenoxybenzene) and a mixture of terephthaloyl chloride and isophthaloyl chloride.[3][13]

Materials:

Diphenyl ether

Terephthaloyl chloride

Isophthaloyl chloride

Anhydrous aluminum chloride (AlCl₃) (catalyst)

1,2-Dichloroethane (solvent)

Methanol

Dilute hydrochloric acid

Procedure:

In a reaction vessel under a nitrogen atmosphere, dissolve diphenyl ether in 1,2-

dichloroethane.
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Cool the solution to 0-5°C in an ice bath.

Gradually add anhydrous aluminum chloride to the solution with stirring.

In a separate flask, prepare a solution of terephthaloyl chloride and isophthaloyl chloride in

1,2-dichloroethane.

Add the acid chloride solution dropwise to the reaction mixture while maintaining the

temperature below 10°C.

After the addition is complete, allow the reaction to slowly warm to room temperature and stir

for 12-24 hours. A precipitate of the PEKK-AlCl₃ complex will form.

Quench the reaction by slowly adding the mixture to a large volume of cold methanol.

Filter the crude polymer and wash it with methanol.

To remove the catalyst, stir the polymer in dilute hydrochloric acid, followed by washing with

deionized water until the washings are neutral.

Dry the purified PEKK polymer in a vacuum oven at 100-120°C.

Mandatory Visualization
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Caption: Workflow for the synthesis of PEEK via nucleophilic aromatic substitution.
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Caption: Workflow for the synthesis of PEKK via electrophilic Friedel-Crafts acylation.
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Caption: Logical pathway from 1,4-diphenoxybenzene precursors to aerospace applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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